10.1039/B411643G | EPR and affinity studies of mannose–TEMPO functionalized PAMAM dendrimers†

EPR and affinity studies of mannose–TEMPO functionalized PAMAM dendrimers†

Organic & Biomolecular Chemistry Pub Date: 2004-09-30 DOI: 10.1039/B411643G

Abstract

Mannose–TEMPO functionalized G(4)-PAMAM dendrimers with increasing mannose loadings have been synthesized and characterized by MALDI-TOF MS and EPR spectroscopy. Analysis of linebroadening effects in the EPR spectra of these dendrimers allowed us to determine the relative presentation of mannose and TEMPO on the dendrimer surface. Hemagglutination assays and affinity chromatography/EPR experiments to assess the activity of the mannose–TEMPO dendrimers with Concanavalin A are presented.

EPR and affinity studies of mannose–TEMPO functionalized PAMAM dendrimers†

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Journal Name：Organic & Biomolecular Chemistry

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